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Compound of Interest

Compound Name: Phenyl phenylacetate

Cat. No.: B1194826

An In-depth Technical Guide to the Physical and Chemical Properties of Phenyl
Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl phenylacetate (CAS No. 722-01-0) is an aromatic ester formed from the condensation
of phenylacetic acid and phenol. This whitepaper provides a comprehensive overview of its
physical and chemical properties, synthesis, and key reactions. The information presented
herein is intended to serve as a technical resource for researchers and professionals involved
in organic synthesis, material science, and drug development. While phenylacetic acid and its
derivatives are recognized for their roles in medicinal chemistry, this document focuses
specifically on the ester, phenyl phenylacetate.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of phenyl phenylacetate are
summarized below. These properties are crucial for its handling, application, and analysis in a
laboratory setting.

Physical Properties

Phenyl phenylacetate is a solid at room temperature. Key physical constants are detailed in
the table below.
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Property Value Source
Molecular Formula C14H1202
Molecular Weight 212.24 g/mol
Appearance Solid
Melting Point 40-42 °C (lit.)
Boiling Point 158 °C at 7 mm Hg (lit.)
Density 1.13 g/cm3
Refractive Index 1.5570 (estimate)
Flash Point >230 °F (>110 °C)
Solubility

While specific quantitative solubility data for phenyl phenylacetate is not extensively
documented in the provided search results, the solubility of its parent compound, phenylacetic
acid, offers some insights. Phenylacetic acid has limited solubility in water but is soluble in
organic solvents like ethanol, ether, and chloroform. It can be inferred that phenyl
phenylacetate, being a larger and more nonpolar molecule, would exhibit even lower solubility
in water and good solubility in common organic solvents.

Spectral Data

Spectroscopic data is essential for the identification and characterization of phenyl
phenylacetate.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1194826?utm_src=pdf-body
https://www.benchchem.com/product/b1194826?utm_src=pdf-body
https://www.benchchem.com/product/b1194826?utm_src=pdf-body
https://www.benchchem.com/product/b1194826?utm_src=pdf-body
https://www.benchchem.com/product/b1194826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Technique Key Features Source

H NMR Spectra available from various
sources.

13C NMR Spectra available from various
sources.

Spectra available from various
IR Spectroscopy
sources.

Data available in public
Mass Spectrometry datab
atabases.

Chemical Synthesis and Reactions
Synthesis of Phenyl Phenylacetate

The synthesis of phenyl phenylacetate is typically achieved through the esterification of

phenylacetic acid with phenol. A common method involves the use of a dehydrating agent or

the conversion of the carboxylic acid to a more reactive species, such as an acyl chloride.

3.1.1. Experimental Protocol: Fischer Esterification

Reactants: Equimolar amounts of phenylacetic acid and phenol are dissolved in a suitable
solvent (e.g., toluene).

Catalyst: A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid,
is added.

Reaction: The mixture is heated under reflux with continuous removal of water, for example,
using a Dean-Stark apparatus.

Work-up: After the reaction is complete, the mixture is cooled, washed with a sodium
bicarbonate solution to neutralize the acid catalyst, and then with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., MgSOa), and the solvent
is removed under reduced pressure. The resulting crude phenyl phenylacetate can be
further purified by recrystallization or chromatography.
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phenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194826#physical-and-chemical-properties-of-
phenyl-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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